3-[(diethylamino)sulfonyl]-N-(3-hydroxyphenyl)-4-methylbenzamide

• IUPAC Name: 3-(diethylsulfamoyl)-N-(3-hydroxyphenyl)-4-methylbenzamide
• InChI: InChI=1S/C18H22N2O4S/c1-4-20(5-2)25(23,24)17-11-14(10-9-13(17)3)18(22)19-15-7-6-8-16(21)12-15/h6-12,21H,4-5H2,1-3H3,(H,19,22)
• InChI Key: ZYULGDXRMYWMRI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=C(C=CC(=C1)C(=O)NC2=CC(=CC=C2)O)C
• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol

Description

3-[(diethylamino)sulfonyl]-N-(3-hydroxyphenyl)-4-methylbenzamide, also known as DAPH-12, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 3-[(diethylamino)sulfonyl]-N-(3-hydroxyphenyl)-4-methylbenzamide is not fully understood, but it is thought to involve the inhibition of calcium entry into cells. Calcium is a critical signaling molecule that regulates a wide range of cellular processes, including muscle contraction, neurotransmitter release, and gene expression. By inhibiting calcium entry, 3-[(diethylamino)sulfonyl]-N-(3-hydroxyphenyl)-4-methylbenzamide may alter these cellular processes and provide insight into their underlying mechanisms.
Biochemical and Physiological Effects:
3-[(diethylamino)sulfonyl]-N-(3-hydroxyphenyl)-4-methylbenzamide has been shown to exhibit a variety of biochemical and physiological effects, including the inhibition of calcium entry into cells, the modulation of intracellular calcium signaling, and the induction of apoptosis (programmed cell death) in cancer cells. Additionally, 3-[(diethylamino)sulfonyl]-N-(3-hydroxyphenyl)-4-methylbenzamide has been shown to exhibit antioxidant activity and to protect against oxidative stress-induced cell damage.

Advantages and Limitations for Lab Experiments

3-[(diethylamino)sulfonyl]-N-(3-hydroxyphenyl)-4-methylbenzamide offers several advantages as a tool for scientific research, including its high selectivity for calcium channels and its ability to act as a fluorescent probe for ROS detection. However, 3-[(diethylamino)sulfonyl]-N-(3-hydroxyphenyl)-4-methylbenzamide also has several limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research involving 3-[(diethylamino)sulfonyl]-N-(3-hydroxyphenyl)-4-methylbenzamide. One area of interest is the development of new fluorescent probes based on the 3-[(diethylamino)sulfonyl]-N-(3-hydroxyphenyl)-4-methylbenzamide structure for detecting other reactive species in cells. Another area of interest is the investigation of the potential therapeutic applications of 3-[(diethylamino)sulfonyl]-N-(3-hydroxyphenyl)-4-methylbenzamide in the treatment of diseases such as cancer and neurodegenerative disorders. Finally, further studies are needed to fully elucidate the mechanism of action of 3-[(diethylamino)sulfonyl]-N-(3-hydroxyphenyl)-4-methylbenzamide and its effects on cellular processes.

Synthesis Methods

The synthesis of 3-[(diethylamino)sulfonyl]-N-(3-hydroxyphenyl)-4-methylbenzamide involves a multi-step process that begins with the reaction of 3-hydroxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with diethylamine and sulfonyl chloride to form the sulfonyl amide intermediate. Finally, the sulfonyl amide intermediate is reacted with 4-methylbenzoic acid to form 3-[(diethylamino)sulfonyl]-N-(3-hydroxyphenyl)-4-methylbenzamide.

Scientific Research Applications

3-[(diethylamino)sulfonyl]-N-(3-hydroxyphenyl)-4-methylbenzamide has been used in a variety of scientific research applications, including as a fluorescent probe for detecting the presence of reactive oxygen species (ROS) in cells. ROS are highly reactive molecules that can damage cellular components and contribute to the development of various diseases. 3-[(diethylamino)sulfonyl]-N-(3-hydroxyphenyl)-4-methylbenzamide has also been used as a tool to investigate the role of calcium signaling in various biological processes, such as muscle contraction and neurotransmitter release.